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Compound of Interest

Compound Name: Ebenifoline E-I

Cat. No.: B14864393

CAS Number: 133740-16-6 Molecular Formula: C4sHs1NO1s Molecular Weight: 929.9 g/mol

Introduction

Ebenifoline E-ll is a naturally occurring sesquiterpene pyridine alkaloid isolated from the stems
and leaves of Euonymus laxiflorus.[1] Structurally, it belongs to a complex class of natural
products known for their diverse biological activities. Initial investigations have highlighted the
cytotoxic potential of Ebenifoline E-ll, suggesting its potential as a lead compound in the
development of novel anticancer agents. This technical guide provides a comprehensive
overview of the available scientific data on Ebenifoline E-Il, including its chemical properties,
biological activity with a focus on cytotoxicity, and relevant (though limited) experimental
details.

Chemical and Physical Properties

Ebenifoline E-ll is a white powder, soluble in organic solvents such as chloroform,
dichloromethane, ethyl acetate, DMSO, and acetone.[1][2] A summary of its key chemical
identifiers is provided in the table below.
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Property Value Reference
CAS Number 133740-16-6 [1]
Molecular Formula CasH51NOas [3]
Molecular Weight 929.9 [3]

Purity >98% (Commercially available)  [2][3]
Source Euonymus laxiflorus [1]

Biological Activity: Cytotoxicity

The primary biological activity reported for Ebenifoline E-ll is its cytotoxicity.[1] A foundational
study by Kuo et al. (2003) identified this property. While the full, detailed quantitative data from
this initial study is not widely available, the consistent reporting of its cytotoxic nature across
multiple chemical supplier databases underscores this key characteristic.

Unfortunately, specific details regarding the cell lines tested, the ICso values, and the precise
mechanism of its cytotoxic action have not been extensively reported in publicly accessible
literature. The general understanding is that like many sesquiterpene alkaloids, Ebenifoline E-
Il likely interferes with fundamental cellular processes, leading to cell death.

Experimental Protocols

Detailed experimental protocols for the isolation and cytotoxicity testing of Ebenifoline E-Il are
not readily available in the public domain. However, based on standard practices for the
evaluation of cytotoxic natural products, a representative methodology can be outlined.

General Cytotoxicity Assay Protocol (e.g., MTT or SRB
Assay)

This protocol describes a general workflow for assessing the cytotoxic activity of a compound
like Ebenifoline E-Il against cancer cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ebenifoline E-II: A Technical Overview of a Cytotoxic
Sesquiterpene Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14864393#ebenifoline-e-ii-cas-number-133740-16-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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